![molecular formula C18H19N3O2 B4721497 N-[3-(1H-benzimidazol-2-yl)propyl]-2-methoxybenzamide](/img/structure/B4721497.png)
N-[3-(1H-benzimidazol-2-yl)propyl]-2-methoxybenzamide
Overview
Description
N-[3-(1H-benzimidazol-2-yl)propyl]-2-methoxybenzamide is a chemical compound that belongs to the class of benzimidazoles . Benzimidazoles are organic compounds containing a benzene ring fused to an imidazole ring, which is a five-member ring containing a nitrogen atom, four carbon atoms, and two double bonds .
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives, including N-[3-(1H-benzimidazol-2-yl)propyl]-2-methoxybenzamide, typically consists of a benzene ring fused to an imidazole ring . The InChI code for a similar compound, N-[3-(1H-benzimidazol-2-yl)propyl]acetamide, is 1S/C12H15N3O/c1-9(16)13-8-4-7-12-14-10-5-2-3-6-11(10)15-12/h2-3,5-6H,4,7-8H2,Scientific Research Applications
Antimicrobial Activity
Benzimidazole derivatives, including “N-[3-(1H-benzimidazol-2-yl)propyl]-2-methoxybenzamide”, have been reported to exhibit potent antimicrobial activity . These compounds have been screened against a variety of bacterial and fungal strains, and some have shown promising results .
Anticancer Activity
Benzimidazole derivatives are also being explored for their potential anticancer properties . They have been found to inhibit the growth of various cancer cell lines, making them potential candidates for the development of new anticancer drugs .
Antiviral Activity
The benzimidazole moiety has been associated with antiviral activity . Some benzimidazole derivatives have been found to inhibit the replication of certain viruses, suggesting their potential use in antiviral therapy .
Antiparasitic Activity
Benzimidazole derivatives have been used extensively as antiparasitic agents . They have been found to be effective against a variety of parasites, including helminths and protozoa .
Antihypertensive Activity
Some benzimidazole derivatives have been found to exhibit antihypertensive activity . They have been shown to lower blood pressure in hypertensive models, suggesting their potential use in the treatment of hypertension .
Anti-inflammatory Activity
Benzimidazole derivatives have also been associated with anti-inflammatory activity . They have been found to reduce inflammation in various models, making them potential candidates for the development of new anti-inflammatory drugs .
Antioxidant Activity
Certain benzimidazole derivatives have been found to exhibit antioxidant activity . They have been shown to scavenge free radicals, suggesting their potential use in the prevention and treatment of diseases associated with oxidative stress .
Hormone Antagonist Activity
Benzimidazole derivatives have been found to act as hormone antagonists . They have been shown to inhibit the activity of certain hormones, suggesting their potential use in the treatment of hormone-related disorders .
Mechanism of Action
Target of Action
The primary target of N-[3-(1H-benzimidazol-2-yl)propyl]-2-methoxybenzamide is the Signal Transducer and Activator of Transcription 3 (STAT3), a protein that plays a crucial role in many cellular processes such as cell growth and apoptosis . STAT3 is an attractive target for cancer treatment .
Mode of Action
N-[3-(1H-benzimidazol-2-yl)propyl]-2-methoxybenzamide is believed to inhibit the IL-6/JAK/STAT3 pathway . It directly binds to the SH2 domain, inhibiting STAT3 phosphorylation, translocation, and downstream gene transcription .
Biochemical Pathways
The compound affects the IL-6/JAK/STAT3 pathway . This pathway is involved in cellular responses to interleukin 6, a cytokine that plays a role in inflammation and maturation of B cells. Inhibition of this pathway can lead to decreased cell proliferation and increased apoptosis, which is beneficial in the treatment of diseases like cancer .
Pharmacokinetics
They are metabolized in the liver and excreted via the kidneys .
Result of Action
The inhibition of the IL-6/JAK/STAT3 pathway by N-[3-(1H-benzimidazol-2-yl)propyl]-2-methoxybenzamide can lead to decreased cell proliferation and increased apoptosis . This can result in the reduction of tumor growth in cancers where the IL-6/JAK/STAT3 pathway is overactive .
properties
IUPAC Name |
N-[3-(1H-benzimidazol-2-yl)propyl]-2-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O2/c1-23-16-10-5-2-7-13(16)18(22)19-12-6-11-17-20-14-8-3-4-9-15(14)21-17/h2-5,7-10H,6,11-12H2,1H3,(H,19,22)(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWWOTAXORJLRJU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NCCCC2=NC3=CC=CC=C3N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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